Cas no 1311569-68-2 (2-bromo-1-(1,3-dimethyl-1H-pyrazol-4-yl)ethan-1-one)

• Product Name: 2-bromo-1-(1,3-dimethyl-1H-pyrazol-4-yl)ethan-1-one
• CAS No: 1311569-68-2
• MF: C₇H₉BrN₂O
• MW: 217.063160657883
• MDL: MFCD28133095
• CID: 4587847
• PubChem ID: 52908252
• Update Time: 2024-11-06

2-bromo-1-(1,3-dimethyl-1H-pyrazol-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-(1,3-dimethyl-1H-pyrazol-4-yl)ethan-1-one
• 2-bromo-1-(1,3-dimethylpyrazol-4-yl)ethanone
• D80844
• SCHEMBL13306677
• 2-Bromo-1-(1,3-dimethyl-1H-pyrazol-4-yl)ethanone
• CS-0198909
• EN300-172412
• BS-14890
• DB-422932
• MFCD28133095
• AKOS026743268
• 1311569-68-2

• MDL： MFCD28133095
• Inchi： 1S/C7H9BrN2O/c1-5-6(7(11)3-8)4-10(2)9-5/h4H,3H2,1-2H3
• InChI Key： ZWFRPARVZXQLOV-UHFFFAOYSA-N
• SMILES： BrCC(C1=CN(C)N=C1C)=O

Computed Properties

• Exact Mass: 215.98983g/mol
• Monoisotopic Mass: 215.98983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 34.9